Cas no 1260604-58-7 (Fmoc-4-trifluoromethyl-L-homophenylalanine)

• Product Name: Fmoc-4-trifluoromethyl-L-homophenylalanine
• CAS No: 1260604-58-7
• MF: C₂₆H₂₂F₃NO₄
• MW: 469.452397823334
• CID: 5216731
• Update Time: 2025-05-19

Fmoc-4-trifluoromethyl-L-homophenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-4-trifluoromethyl-L-homophenylalanine
• Fmoc-homoPhe(4-CF3)-OH
• E74412
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(trifluoromethyl)phenyl)butanoic acid
• Fmoc-4-trifluoromethyl-D-homophenylalanine
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[4-(trifluoromethyl)phenyl]butanoic acid

• Inchi： 1S/C26H22F3NO4/c27-26(28,29)17-12-9-16(10-13-17)11-14-23(24(31)32)30-25(33)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,12-13,22-23H,11,14-15H2,(H,30,33)(H,31,32)/t23-/m0/s1
• InChI Key： WSAZRJANUJZPLG-QHCPKHFHSA-N
• SMILES： FC(C1C=CC(=CC=1)CC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 685
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6

Additional information on Fmoc-4-trifluoromethyl-L-homophenylalanine

Comprehensive Overview of Fmoc-4-trifluoromethyl-L-homophenylalanine (CAS No. 1260604-58-7)

Fmoc-4-trifluoromethyl-L-homophenylalanine (CAS No. 1260604-58-7) is a specialized non-natural amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). This compound features an Fmoc-protected amino group and a trifluoromethyl (-CF3) group on its phenyl ring, making it a valuable building block for designing peptides with enhanced metabolic stability, lipophilicity, and bioactivity. Its unique structure has garnered significant attention in drug discovery, bioconjugation, and material science applications.

The growing demand for fluorinated amino acids like Fmoc-4-trifluoromethyl-L-homophenylalanine is driven by their ability to improve drug-like properties. Researchers frequently search for terms such as "Fmoc amino acids for SPPS" or "trifluoromethylated peptide building blocks," reflecting the compound's relevance in modern medicinal chemistry. The -CF3 group is known to enhance binding affinity and target selectivity, making this derivative a hotspot in the development of GPCR-targeted therapeutics and enzyme inhibitors.

In peptide-based drug design, Fmoc-4-trifluoromethyl-L-homophenylalanine offers advantages such as improved pharmacokinetics and resistance to enzymatic degradation. Its incorporation into peptide sequences can modulate protein-protein interactions (PPIs), a trending topic in cancer research and immunotherapy. Searches for "fluorinated amino acids in oncology" or "peptide therapeutics stability" highlight its intersection with cutting-edge biomedical applications.

From a synthetic perspective, this compound is compatible with standard Fmoc-based SPPS protocols, enabling seamless integration into automated peptide synthesizers. Its high purity and consistent performance make it a preferred choice for laboratories focusing on high-throughput screening (HTS) and combinatorial chemistry. The CAS No. 1260604-58-7 is often referenced in patents and publications related to peptide mimetics and biomaterials, underscoring its industrial significance.

Beyond pharmaceuticals, Fmoc-4-trifluoromethyl-L-homophenylalanine is explored in supramolecular chemistry for constructing self-assembling nanostructures. Its aromatic stacking and hydrophobic effects are leveraged to engineer functional hydrogels and drug delivery systems, aligning with the rising interest in "smart biomaterials" and "nanomedicine."

In summary, Fmoc-4-trifluoromethyl-L-homophenylalanine (CAS No. 1260604-58-7) stands at the intersection of chemical biology and material innovation. Its versatility addresses key challenges in peptide engineering, making it a pivotal tool for researchers aiming to bridge the gap between molecular design and therapeutic efficacy.